N-[5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide

• IUPAC Name: 7-[(5-methylfuran-2-yl)methyl]-6-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C25H20N4O5S/c1-14-3-6-16(7-4-14)23-27-22(34-28-23)12-35-25-26-19-10-21-20(31-13-32-21)9-18(19)24(30)29(25)11-17-8-5-15(2)33-17/h3-10H,11-13H2,1-2H3
• InChI Key: HPJSJVFRAUYSGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CC6=CC=C(O6)C)OCO5
• Molecular Formula: C25H20N4O5S
• Molecular Weight: 488.5 g/mol

Description

N-[5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide, commonly known as MBZ, is a benzimidazole derivative that has been widely studied for its potential therapeutic applications. MBZ has been shown to exhibit a variety of biological activities, including antitumor, antiviral, and anti-inflammatory effects. In

Scientific Research Applications

Synthesis and Biological Activities

The chemical compound N-[5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide belongs to a class of compounds with diverse biological activities. Research has focused on synthesizing various derivatives of benzothiazole and evaluating their biological potentials, such as antimicrobial, anticancer, and diuretic activities.

• Anticancer Properties : One study on the synthesis and anticancer evaluation of benzothiazole derivatives showed that these compounds exhibited moderate to excellent anticancer activity against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). Some derivatives demonstrated higher anticancer activities than the reference drug etoposide, indicating the therapeutic potential of benzothiazole derivatives in cancer treatment (Ravinaik et al., 2021).

• Antifungal and Antibacterial Activities : Another area of research is the development of benzothiazole derivatives as antifungal and antibacterial agents. Compounds synthesized from 2-hydroxy-5-(1,3-thiazol-5-yl) benzamide and their derivatives were screened for antifungal activity, highlighting the potential of benzothiazole compounds in treating fungal infections (Narayana et al., 2004).

• Diuretic Activity : A series of biphenyl benzothiazole-2-carboxamide derivatives were synthesized and evaluated for their in vivo diuretic activity. Among these, certain compounds showed promising diuretic effects, suggesting potential applications in treating conditions requiring diuresis (Yar & Ansari, 2009).

• Photo-Physical Characteristics : The synthesis of 2-substituted benzimidazole, benzoxazole, and benzothiazole derivatives and their photo-physical characteristics have been studied. These compounds exhibit excited state intra-molecular proton transfer with single absorption and dual emission characteristics, offering potential applications in materials science and photonics (Padalkar et al., 2011).

• Antimicrobial and Antifungal Properties : Further studies have synthesized new benzothiazole derivatives demonstrating significant antibacterial and antifungal activities. These findings support the exploration of benzothiazole compounds as potential antimicrobial agents for pharmaceutical applications (Padalkar et al., 2016).